Cas no 7651-86-7 (4-Phenanthrol)

• Product Name: 4-Phenanthrol
• CAS No: 7651-86-7
• MF: C₁₄H₁₀O
• MW: 194.228603839874
• CID: 982723
• PubChem ID: 82105
• Update Time: 2025-10-29

4-Phenanthrol Chemical and Physical Properties

Names and Identifiers

• 4-Phenanthrol
• 4-Hydroxyphenanthrene
• 4-hydroxy-phenanthrene
• phenanthren-4-ol
• 1-hydroxyphenanthrene
• 4-Phenanthrenol
• NSC 171284
• UNII-4ED7OAK0P9
• NS00046857
• 4-Phenanthrenol; 4-Phenanthrol; 4-Hydroxyphenanthrene; NSC 171284;
• AKOS006272748
• InChI=1/C14H10O/c15-13-7-3-5-11-9-8-10-4-1-2-6-12(10)14(11)13/h1-9,15H
• SIMYIUXARJLHEA-UHFFFAOYSA-
• NSC-171284
• EINECS 231-613-3
• FT-0636543
• DTXSID30227324
• 7651-86-7
• SCHEMBL380657
• Q27109303
• NSC171284
• 4ED7OAK0P9
• CHEBI:20469
• G66717
• DB-056077
• DTXCID30149815

• Inchi： 1S/C14H10O/c15-13-7-3-5-11-9-8-10-4-1-2-6-12(10)14(11)13/h1-9,15H
• InChI Key： SIMYIUXARJLHEA-UHFFFAOYSA-N
• SMILES： OC1=CC=CC2=CC=C3C=CC=CC3=C21

Computed Properties

• Exact Mass: 194.07300
• Monoisotopic Mass: 194.073164938g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.244±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 115-116 ºC
• Boiling Point: 404.5±14.0 °C at 760 mmHg
• Flash Point: 197.7±12.0 °C
• Solubility: Almost insoluble (0.017 g/l) (25 º C),
• PSA: 20.23000
• LogP: 3.69860
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

4-Phenanthrol Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-Phenanthrol

4-Phenanthrol (CAS No. 7651-86-7): A Comprehensive Overview of Properties and Applications

4-Phenanthrol (CAS No. 7651-86-7) is a significant organic compound belonging to the phenanthrene derivative family. This compound has garnered attention in various scientific and industrial fields due to its unique chemical structure and versatile properties. Researchers and professionals often search for terms like 4-Phenanthrol uses, 4-Phenanthrol synthesis, and 4-Phenanthrol solubility, reflecting its growing relevance in modern chemistry.

The molecular formula of 4-Phenanthrol is C14H10O, and it features a hydroxyl group attached to the fourth position of the phenanthrene ring. This structural characteristic contributes to its distinct chemical behavior, making it valuable in synthetic chemistry and material science. Recent studies highlight its potential in organic electronics and pharmaceutical intermediates, aligning with current trends in sustainable technology and drug development.

One of the most searched questions about 4-Phenanthrol is its solubility in organic solvents. This compound exhibits moderate solubility in common solvents like ethanol, acetone, and dimethyl sulfoxide (DMSO), which is crucial for its handling in laboratory settings. Additionally, its thermal stability and photophysical properties make it a candidate for advanced applications, such as fluorescent probes and sensor materials.

In the context of green chemistry, 4-Phenanthrol has been explored as a building block for eco-friendly materials. Its derivatives are investigated for biodegradable polymers and non-toxic coatings, addressing the global demand for sustainable alternatives. This aligns with the increasing public interest in environmentally friendly chemicals and renewable resources.

The synthesis of 4-Phenanthrol typically involves the oxidation of phenanthrene or its derivatives, followed by selective functionalization. Modern techniques, such as catalytic hydrogenation and microwave-assisted reactions, have improved the efficiency of its production. These advancements are frequently discussed in academic forums and industry reports, reflecting the compound's evolving role in chemical manufacturing.

From a commercial perspective, 4-Phenanthrol is supplied by specialized chemical vendors, often with high purity grades for research purposes. Its market demand is driven by applications in academic research, material science, and specialty chemicals. Companies focusing on high-performance materials and innovative drug formulations are among the primary consumers of this compound.

Safety and handling of 4-Phenanthrol are also common topics of interest. While it is not classified as hazardous under standard regulations, proper laboratory practices, such as using personal protective equipment (PPE) and working in well-ventilated areas, are recommended. This emphasis on safety resonates with the broader scientific community's commitment to responsible chemical management.

In summary, 4-Phenanthrol (CAS No. 7651-86-7) is a multifaceted compound with applications spanning from organic synthesis to advanced materials. Its properties and potential uses continue to inspire research and innovation, making it a noteworthy subject in contemporary chemistry. For those seeking detailed information, resources on 4-Phenanthrol properties, 4-Phenanthrol applications, and 4-Phenanthrol suppliers are widely available in scientific literature and online databases.